Cas no 19031-42-6 (5-Quinoxalinamine,2-methyl-)

• Product Name: 5-Quinoxalinamine,2-methyl-
• CAS No: 19031-42-6
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 123315
• PubChem ID: 12666713
• Update Time: 2025-04-24

5-Quinoxalinamine,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Quinoxalinamine,2-methyl-
• 5-Quinoxalinamine,2-methyl-(9CI)
• 2-Methyl-5-quinoxalinamine
• 2-Methylquinoxalin-5-amine
• SCHEMBL3583273
• 2-methyl-5-aminoquinoxaline
• 19031-42-6
• CJIIYERJYXPGHA-UHFFFAOYSA-N

• Inchi： 1S/C9H9N3/c1-6-5-11-9-7(10)3-2-4-8(9)12-6/h2-5H,10H2,1H3
• InChI Key： CJIIYERJYXPGHA-UHFFFAOYSA-N
• SMILES： N1C(C)=CN=C2C(=CC=CC=12)N

Computed Properties

• Exact Mass: 159.079647300g/mol
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 5-Quinoxalinamine,2-methyl-

Comprehensive Guide to 5-Quinoxalinamine, 2-methyl- (CAS No. 19031-42-6): Properties, Applications, and Market Insights

5-Quinoxalinamine, 2-methyl- (CAS No. 19031-42-6) is a specialized quinoxaline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound, characterized by its methyl-substituted quinoxaline core, serves as a key intermediate in the synthesis of bioactive molecules. With the increasing demand for nitrogen-containing heterocycles in drug discovery, this compound has become a focal point for researchers exploring novel therapeutic agents.

The molecular structure of 2-methyl-5-quinoxalinamine features a quinoxaline backbone with an amino group at the 5-position and a methyl group at the 2-position. This unique arrangement contributes to its electronic properties and makes it valuable for designing small molecule inhibitors. Recent studies highlight its potential in developing kinase inhibitors, particularly in oncology research where targeted therapies are revolutionizing cancer treatment.

In the pharmaceutical industry, CAS 19031-42-6 is primarily utilized as a building block for more complex molecules. Its structural versatility allows for various modifications, making it ideal for medicinal chemistry applications. Researchers are particularly interested in its potential to create selective enzyme modulators, with recent publications exploring its role in developing treatments for neurological disorders and metabolic diseases.

The agrochemical sector has also shown growing interest in 5-Quinoxalinamine derivatives. These compounds demonstrate promising pesticidal activity against various agricultural pests, aligning with the global push for sustainable crop protection solutions. As the agricultural industry seeks alternatives to traditional pesticides, 2-methyl substituted quinoxalines are being investigated for their environmental compatibility and target specificity.

From a synthetic chemistry perspective, 19031-42-6 serves as an important chemical intermediate in numerous organic transformations. Its reactivity patterns enable the construction of diverse heterocyclic systems, which are crucial in modern drug discovery pipelines. Recent advancements in catalytic amination techniques have improved the efficiency of producing this compound, addressing the pharmaceutical industry's need for cost-effective synthesis routes.

The global market for quinoxaline derivatives like 2-methyl-5-quinoxalinamine is experiencing steady growth, driven by increasing R&D investments in small molecule therapeutics. Market analysts project particular demand from the oncology drug development sector, where kinase-targeted compounds continue to dominate pipeline portfolios. Additionally, the compound's potential applications in material science, particularly in developing organic electronic materials, are opening new commercial opportunities.

Quality control of CAS 19031-42-6 typically involves advanced analytical techniques such as HPLC purity analysis and mass spectrometry characterization. Suppliers emphasize the importance of high-purity grades for research applications, with specifications often exceeding 98% purity. The compound's stability profile allows for standard storage conditions, though recommendations typically include protection from light and moisture to maintain long-term stability.

Recent patent literature reveals growing intellectual property activity surrounding methyl-substituted quinoxalinamines, particularly in combination with various pharmacophores. This trend underscores the compound's value in proprietary drug development. Academic publications continue to explore novel structure-activity relationships for this chemical class, with particular focus on optimizing bioavailability and target engagement properties.

Environmental and safety considerations for 5-Quinoxalinamine, 2-methyl- follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment is recommended during handling. The compound's ecological impact has been studied as part of broader evaluations of nitrogen-containing heterocycles, with findings suggesting moderate environmental persistence but low bioaccumulation potential.

Future research directions for 19031-42-6 are likely to focus on expanding its utility in combinatorial chemistry and high-throughput screening applications. The development of more efficient synthetic methodologies and exploration of its photophysical properties represent additional areas of interest. As the pharmaceutical industry continues to prioritize fragment-based drug design, this compound's modular nature positions it as a valuable scaffold molecule for future discoveries.